Cas no 1365271-31-3 (4-Chloro-2-methoxy-1-(4-methoxyphenyl)benzene)

• Product Name: 4-Chloro-2-methoxy-1-(4-methoxyphenyl)benzene
• CAS No: 1365271-31-3
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• MDL: MFCD21609602
• CID: 2771742
• Update Time: 2025-05-23

4-Chloro-2-methoxy-1-(4-methoxyphenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methoxy-1-(4-methoxyphenyl)benzene
• 4-Chloro-2,4'-dimethoxy-1,1'-biphenyl
• V2541

• MDL： MFCD21609602
• Inchi： 1S/C14H13ClO2/c1-16-12-6-3-10(4-7-12)13-8-5-11(15)9-14(13)17-2/h3-9H,1-2H3
• InChI Key： DJBBJCYESMXEDA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)OC)C1C=CC(=CC=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 226
• XLogP3: 4.3
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 4-Chloro-2-methoxy-1-(4-methoxyphenyl)benzene

4-Chloro-2-methoxy-1-(4-methoxyphenyl)benzene (CAS No. 1365271-31-3)

4-Chloro-2-methoxy-1-(4-methoxyphenyl)benzene, also known by its CAS number 1365271-31-3, is a synthetic aromatic compound with a unique structure that combines chlorine and methoxy groups in a specific arrangement. This compound belongs to the broader category of aromatic heterocycles, which are widely studied for their diverse applications in pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 4-Chloro-2-methoxy-1-(4-methoxyphenyl)benzene features a benzene ring substituted with a chlorine atom at the para position, a methoxy group at the meta position, and a phenyl group substituted with another methoxy group at the ortho position. This arrangement imparts the compound with distinct electronic properties and reactivity, making it an interesting subject for both academic research and industrial applications.

Recent studies have focused on the synthesis and characterization of this compound, particularly its potential as a building block in organic synthesis. Researchers have explored various methods to optimize its preparation, including palladium-catalyzed cross-coupling reactions and Suzuki-Miyaura coupling. These advancements have significantly improved the efficiency and scalability of producing this compound, making it more accessible for further research and development.

In terms of applications, 4-Chloro-2-methoxy-1-(4-methoxyphenyl)benzene has shown promise in the field of medicinal chemistry. Its unique electronic properties make it a valuable candidate for designing bioactive molecules with potential therapeutic effects. For instance, studies have demonstrated its ability to modulate certain enzyme activities, suggesting its potential role in drug discovery efforts targeting diseases such as cancer and neurodegenerative disorders.

Beyond medicinal chemistry, this compound has also been investigated for its use in materials science. Its aromaticity and substituent effects make it suitable for applications in organic electronics, such as in the development of semiconducting materials or light-emitting diodes (LEDs). Recent research has highlighted its potential as an electron-deficient component in donor-acceptor systems, which are crucial for achieving high-performance organic electronic devices.

The environmental impact of 4-Chloro-2-methoxy-1-(4-methoxyphenyl)benzene has also been a topic of interest. Studies have assessed its biodegradability and toxicity under various conditions, providing insights into its safety profile and potential risks to ecosystems. These findings are essential for guiding responsible use and disposal practices in industrial settings.

In conclusion, 4-Chloro-2-methoxy-1-(4-methoxyphenyl)benzene (CAS No. 1365271-31-3) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and properties continue to attract significant attention from researchers worldwide, driving ongoing efforts to unlock its full potential in both scientific research and industrial innovation.